PHXMLDYMEMGJRF-UHFFFAOYSA-N
Description
PHXMLDYMEMGJRF-UHFFFAOYSA-N is an InChIKey identifier for a chemical compound whose structural and functional properties are critical for understanding its role in industrial or pharmaceutical contexts. Such compounds often exhibit unique physicochemical properties (e.g., high thermal stability, lipophilicity) due to functional groups like trifluoromethyl (-CF₃) or aromatic nitrogen systems .
Properties
Molecular Formula |
C15H14N4OS2 |
|---|---|
Molecular Weight |
330.424 |
InChI |
InChI=1S/C15H14N4OS2/c20-13-11-9-18(8-10-4-2-1-3-5-10)7-6-12(11)16-14-19(13)17-15(21)22-14/h1-5H,6-9H2,(H,17,21) |
InChI Key |
PHXMLDYMEMGJRF-UHFFFAOYSA-N |
SMILES |
C1CN(CC2=C1N=C3N(C2=O)NC(=S)S3)CC4=CC=CC=C4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Data Gaps : Direct experimental data (e.g., NMR, XRD) for this compound is absent in the evidence. Predictions are based on structural analogs.
- Contradictions : and report identical molecular formulas (C₇H₈ClF₃N₂) but divergent physical properties (e.g., boiling points), likely due to positional isomerism or purity variations .
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